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Compound of Interest

Compound Name: 2,2-Diphenylthioacetamide

CAS No.: 17518-50-2

Cat. No.: B108565

Get Quote

Introduction & Pharmacological Context
In drug development, thioamides are frequently investigated as bioisosteres of amides. The

replacement of the carbonyl oxygen with sulfur (C=O

C=S) alters the electronic distribution, lipophilicity, and hydrogen-bonding capability of the
molecule. This modification can enhance metabolic stability against proteolytic enzymes and
improve membrane permeability.

2,2-Diphenylthioacetamide (CAS: 17518-50-2) serves as a model compound for studying

these effects in diphenylmethane scaffolds. However, researchers must exercise extreme

caution due to its structural similarity to controlled precursors used in opioid synthesis. Strict

adherence to regulatory compliance and safety standards is mandatory.

Physicochemical Properties
Understanding the fundamental properties of the analyte is crucial for developing robust

experimental workflows.
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Property Value Context

Chemical Formula

C

H

NS

Sulfur analog of

diphenylacetamide

Molecular Weight 227.33 g/mol
Suitable for small molecule

screening

Predicted LogP ~2.8 - 3.2
Moderately lipophilic; good

membrane permeability

H-Bond Donors
1 (NH

)

Thioamides are stronger acids

than amides

H-Bond Acceptors 1 (S)
Sulfur is a weaker acceptor

than oxygen

Appearance Yellow crystalline solid
Characteristic of many

thioamides

General Synthetic Theory (Mechanistic Overview)
Note: This section discusses general chemical principles for educational purposes and does

not provide a specific synthesis recipe.

The formation of thioamides is classically achieved through thionation reactions, where an

amide carbonyl is converted to a thiocarbonyl.

Common Thionation Reagents
Phosphorus Pentasulfide (

): The traditional reagent. It is effective but often requires high temperatures and produces
difficult-to-separate byproducts.

Lawesson’s Reagent: A standard in modern medicinal chemistry. It offers milder reaction

conditions and higher selectivity compared to
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. The mechanism involves the dissociation of the dimeric reagent into active dithiophosphine
ylides, which react with the carbonyl oxygen in a 2+2 cycloaddition manner, followed by the
extrusion of the thioamide.

Mechanistic Pathway (Lawesson's Reagent)
The transformation relies on the oxophilicity of phosphorus driving the exchange with sulfur.
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Thioamide Product
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Click to download full resolution via product page

Figure 1: General mechanistic pathway for the thionation of amides using organophosphorus

reagents.

Analytical Protocol: HPLC-UV/MS Identification
Accurate identification is required to distinguish the thioamide from its amide precursor (2,2-

Diphenylacetamide) and nitrile derivatives.

Method Parameters
Instrument: HPLC with Diode Array Detector (DAD) and Mass Spectrometer (MS).

Column: C18 Reverse Phase (e.g., 150 mm x 4.6 mm, 3.5 µm).

Mobile Phase A: Water + 0.1% Formic Acid.

Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

Detection: UV at 254 nm (aromatic) and 280 nm; MS in Positive Electrospray Ionization

(+ESI).

Analytical Workflow
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Sample Preparation
Dissolve 1mg in MeOH

Injection (10 µL)

Gradient Elution
5% to 95% B over 15 min

Dual Detection

UV Spectrum Analysis
Check for Bathochromic Shift

(C=S absorbs at higher lambda than C=O)

Mass Spectrometry
Target [M+H]+ = 228.08

Purity Validation
>98% Area Under Curve

Click to download full resolution via product page

Figure 2: Workflow for the analytical validation of thioamide derivatives.

Safety & Handling Protocols
Thioamides and their precursors can pose specific hazards, including toxicity and the release

of hydrogen sulfide (

) under acidic conditions.

Hazard Identification
Acute Toxicity: Many thioamides are harmful if swallowed or inhaled.
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Decomposition: Thermal decomposition may release sulfur oxides (

) and nitrogen oxides (

).

Metabolic Byproducts: In vivo metabolism of thioamides can generate reactive sulfine or

sulfene intermediates, which may be hepatotoxic.

Personal Protective Equipment (PPE) Matrix
PPE Category Specification Rationale

Respiratory N95 or P100 Respirator
Prevent inhalation of fine

particulates during weighing.

Hand Protection
Nitrile Gloves (Double gloving

recommended)

Prevent dermal absorption;

thioamides can penetrate skin.

Eye Protection Chemical Safety Goggles
Protect against dust and

accidental splashes.

Body Protection Lab Coat + Chemical Apron
Minimize contamination of

personal clothing.

Waste Disposal[6]
Segregation: Do not mix with oxidizing agents or strong acids.

Treatment: Waste streams containing thioamides should be collected in dedicated "Sulfur-

Containing Organic Waste" containers.

Neutralization: Professional disposal services are required. Do not attempt to neutralize via

oxidation in an open lab environment due to the risk of generating toxic byproducts.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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